N-cyclopropyl-2-[4-(5,6,7,8-tetrahydronaphthalene-2-sulfonamido)phenyl]acetamide

• IUPAC Name: N-cyclopropyl-2-[4-(5,6,7,8-tetrahydronaphthalen-2-ylsulfonylamino)phenyl]acetamide
• InChI: InChI=1S/C21H24N2O3S/c24-21(22-18-10-11-18)13-15-5-8-19(9-6-15)23-27(25,26)20-12-7-16-3-1-2-4-17(16)14-20/h5-9,12,14,18,23H,1-4,10-11,13H2,(H,22,24)
• InChI Key: NKQJLRKGLJEQFQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C=CC(=C2)S(=O)(=O)NC3=CC=C(C=C3)CC(=O)NC4CC4
• Molecular Formula: C21H24N2O3S
• Molecular Weight: 384.5 g/mol

Description

The compound “N-cyclopropyl-2-[4-(5,6,7,8-tetrahydronaphthalene-2-sulfonamido)phenyl]acetamide” is a complex organic molecule. It contains a cyclopropyl group (a three-carbon ring), a tetrahydronaphthalene group (a two-ring structure with four added hydrogens indicating saturation), and an acetamide group (an acetyl group bound to an amine). The presence of the sulfonamido group indicates that this compound might have some biological activity, as sulfonamides are often used in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a bicyclic system. The tetrahydronaphthalene portion of the molecule is a fused two-ring system, which could exist in multiple conformations depending on the positions of the hydrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the positions of its functional groups. It’s likely to be a solid at room temperature, and its solubility would depend on the exact nature of its functional groups.

Mechanism of Action

The mechanism of action of this compound is not clear without further information. If it’s biologically active, the sulfonamido group might play a key role, as sulfonamides are known to inhibit bacterial enzymes.

Safety and Hazards

Without specific information on this compound, it’s difficult to provide detailed safety and hazard information. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

The future directions for research on this compound would depend on its biological activity. If it shows promise as a drug, it could be subject to further testing and eventually clinical trials.